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Compound of Interest

Compound Name: 2,5-Dichlorophenylacetyl chloride

CAS No.: 203314-48-1

Cat. No.: B3025373

Get Quote

Executive Summary: The Silent Hazard
2,5-Dichlorophenylacetyl chloride is not merely a corrosive reagent; it is a lachrymatory acid

chloride with high hydrolytic instability. While most researchers anticipate the skin burn hazard,

the operational failure point is often the underestimation of its reaction with ambient moisture.

Upon contact with humid air or mucous membranes, this compound undergoes rapid

hydrolysis, liberating hydrogen chloride (HCl) gas. This reaction is exothermic and

autocatalytic. The primary risk is not just liquid splash, but the generation of an expanding

corrosive vapor cloud that can overwhelm standard laboratory ventilation if not managed at the

source.

This guide moves beyond the SDS to provide a field-validated protocol for containment, PPE

selection, and waste neutralization.

The Hazard Matrix
Physical & Chemical Intelligence for Risk Assessment
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Parameter Data Operational Implication

CAS Number 5359-17-1
Verification ID for waste

labeling.

Physical State Liquid (or low-melting solid)

May crystallize in cool storage;

requires gentle warming (water

bath, <40°C) to liquefy. Never

heat with open flame.

Reaction with Water Violent / Exothermic

Generates HCl gas

immediately. Do not wash

glassware directly in the sink.

Ocular Hazard Lachrymator

Induces severe tearing and

disorientation. Loss of vision

can lead to secondary

accidents (spills).

Skin Hazard Corrosive (Cat 1B)

Causes irreversible tissue

damage. Penetrates standard

nitrile gloves rapidly.

The PPE Defense System (Layered Protocol)
Standard laboratory PPE is insufficient for acid chlorides. You must adopt a "Time-to-Failure"

mindset regarding barrier protection.

A. Respiratory Protection (The Primary Barrier)
Engineering Control: All handling must occur within a certified chemical fume hood with a

face velocity of 80–100 fpm.

Sash Height: Maintain sash at the lowest working position (elbow height) to act as a physical

shield against splash and vapor expansion.

Emergency Backup: If work must occur outside a hood (strongly discouraged) or during a

spill response, a Full-Face Respirator with Acid Gas (Yellow/Olive) and Organic Vapor

(Black) combination cartridges is mandatory.
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Why? The organic moiety requires the OV filter; the hydrolysis product (HCl) requires the

Acid Gas filter.

B. Dermal Protection (The Critical Failure Point)
CRITICAL WARNING: Standard 4-mil nitrile gloves provide <1 minute of protection against

concentrated acid chlorides. They are for splash protection only.

Recommended Glove Configuration:

Base Layer: 4-mil Nitrile (Tactility).

Barrier Layer:Silver Shield® / 4H® (Laminate) or Viton®.

Why? Laminate films offer >480 minutes breakthrough time for chlorinated organics and

acid chlorides.

Outer Layer: Heavyweight Nitrile (Mechanical protection for the laminate glove).

C. Ocular Protection[1][2][3][4]
Standard: Chemical Splash Goggles (indirect venting). Safety glasses are insufficient due to

the lachrymatory vapor.

Enhanced: If not using a sash shield, a Face Shield must be worn over goggles to prevent

facial burns from exothermic splashes.
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START: Risk Assessment

Is Fume Hood Available
& Certified?

STOP: Do Not Proceed.
Use Full-Face Respirator

Only for Emergency.

No

Is Glassware Oven-Dried?

Yes

Dry Glassware in Oven
(Prevent Hydrolysis)

No

Select Glove Configuration

Yes

Standard Nitrile Only

High Risk

Laminate/Silver Shield
Under Nitrile

Safe

Unsafe

EXECUTION:
Transfer via Cannula/Syringe
(Closed System Preferred)

DISPOSAL:
Quench in Ice/Bicarb

Click to download full resolution via product page

Figure 1: Decision logic for safe handling. Note the critical stop points at hood availability and

glove selection.

Operational Protocol: Handling & Quenching
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Step 1: Preparation (The "Dry" Rule)
Moisture is the enemy.

Ensure all receiving flasks, syringes, and needles are oven-dried or flame-dried under

vacuum.

Ventilation check: Verify hood flow.

Prepare a Quench Stationbefore opening the bottle:

A large beaker containing 50% saturated Sodium Bicarbonate (

) solution mixed with ice.

This acts as a heat sink and acid neutralizer.

Step 2: Transfer Techniques
Avoid pouring. Pouring increases surface area, promoting rapid hydrolysis and fume

generation.

Preferred: Use a positive-displacement pipette or a glass syringe with a long needle/cannula.

Technique: Keep the reagent bottle inside the hood. Recap immediately after withdrawal. If

the cap is stuck due to hydrolysis crust (polymeric/acid residue), do not force it. Gently warm

the neck or use a strap wrench.

Step 3: Waste Disposal & Quenching
Never dispose of unquenched acid chlorides in the solvent waste container. It can pressurize

the drum and cause an explosion.

Quenching Protocol:

Dilute the residual acid chloride with a non-reactive solvent (e.g., Dichloromethane or

Toluene).

Slowly add this solution dropwise to your prepared Ice/Bicarbonate Quench Station.
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Expect effervescence (CO2 generation). Stir continuously.

Check pH.[1] Once neutral (pH 7), the organic layer can be separated and disposed of as

halogenated organic waste. The aqueous layer can be flushed (per local regulations).

Emergency Response
Scenario Immediate Action

Skin Contact

Immediate Drench. Go to safety shower.[2]

Remove contaminated clothing under the

shower. Rinse for 15 minutes. Do not use

neutralization creams on burns initially; water is

priority.

Eye Contact

Flush & Hold. Use eyewash for 15 minutes.[3]

Hold eyelids open. Seek medical attention

immediately (ophthalmologist).

Spill (>10mL)

Evacuate. The lachrymatory effect will disorient

you. Close hood sash. Evacuate lab. Call EHS.

Do not attempt cleanup without SCBA if fumes

are outside the hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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